Cas no 21762-31-2 (8-Amino-2H-benzo[b][1,4]thiazin-3(4H)-one)

• Product Name: 8-Amino-2H-benzo[b][1,4]thiazin-3(4H)-one
• CAS No: 21762-31-2
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 2836045
• PubChem ID: 12627418
• Update Time: 2025-04-21

8-Amino-2H-benzo[b][1,4]thiazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3606774
• 21762-31-2
• DTXSID70504868
• 8-Amino-2H-benzo[b][1,4]thiazin-3(4H)-one
• CS-0449631
• 8-Amino-2H-1,4-benzothiazin-3(4H)-one

• Inchi： 1S/C8H8N2OS/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4,9H2,(H,10,11)
• InChI Key： INJNNVXOEQBWKK-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=CC=C(C1=2)N)=O

Computed Properties

• Exact Mass: 180.03573406Da
• Monoisotopic Mass: 180.03573406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines